1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine

• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: [4-(benzenesulfonyl)piperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C17H17FN2O3S/c18-15-6-4-5-14(13-15)17(21)19-9-11-20(12-10-19)24(22,23)16-7-2-1-3-8-16/h1-8,13H,9-12H2
• InChI Key: YMLMHVPSMBQVLI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC(=CC=C2)F)S(=O)(=O)C3=CC=CC=C3

Description

1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine, also known as FPSP, is a piperazine derivative that has gained significant attention in recent years due to its potential applications in scientific research. This compound is synthesized using a specific method and has been studied extensively to determine its mechanism of action, physiological effects, and biochemical properties. In

Mechanism of Action

The mechanism of action of 1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in inflammation and pain. By inhibiting the activity of COX-2, 1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, it has been shown to have significant antioxidant activity. It also has the ability to inhibit the production of nitric oxide, a compound involved in inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine for lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of 1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are a number of future directions for research on 1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine. One area of interest is its potential as a therapeutic agent for the treatment of various diseases. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying the role of COX-2 in inflammation and pain. Finally, further studies are needed to determine the optimal conditions for working with 1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine in lab experiments, including the use of solubilizing agents and other additives to improve its solubility and stability.

Synthesis Methods

The synthesis of 1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine involves the reaction of 1-(3-Fluorobenzoyl)piperazine with phenylsulfonyl chloride in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is carried out under anhydrous conditions. The reaction is typically complete within a few hours, and the product is obtained by filtration and recrystallization. The purity of the product can be confirmed using analytical techniques such as HPLC or NMR spectroscopy.

Scientific Research Applications

1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine has been extensively studied for its potential applications in scientific research. One of the key areas of interest is its potential as a therapeutic agent for the treatment of various diseases. 1-(3-Fluorobenzoyl)-4-(phenylsulfonyl)piperazine has been shown to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders.